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Compound of Interest

Compound Name: (2-Methyloxazol-5-yl)methanol

Cat. No.: B1418426

An In-depth Technical Guide to the Commercial Sourcing of (2-Methyloxazol-5-yl)methanol
for Scientific Research

Authored by a Senior Application Scientist

This guide provides researchers, chemists, and drug development professionals with a
comprehensive overview of (2-Methyloxazol-5-yl)methanol (CAS No. 1065073-48-4), a key
heterocyclic building block. We will delve into its chemical properties, commercial availability,
quality considerations, and practical applications, with a focus on ensuring scientific integrity
and procedural reliability in your research endeavors.

Introduction: The Significance of (2-Methyloxazol-5-
yl)methanol in Medicinal Chemistry

(2-Methyloxazol-5-yl)methanol is a valuable heterocyclic compound featuring a substituted
oxazole ring. The oxazole motif is a cornerstone in medicinal chemistry, appearing in numerous
pharmacologically active molecules due to its ability to engage in hydrogen bonding and act as
a bioisosteric replacement for other functional groups. The primary alcohol functionality of (2-
Methyloxazol-5-yl)methanol makes it a versatile synthon, allowing for straightforward
chemical modifications and incorporation into larger, more complex molecular scaffolds. Its
application is particularly relevant in the synthesis of novel therapeutic agents, where precise
molecular architecture is paramount for achieving desired biological activity and drug-like
properties.[1][2]
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Physicochemical Properties and Structural Data

A thorough understanding of a reagent's physical and chemical properties is fundamental to its
effective use in experimental design. Key data for (2-Methyloxazol-5-yl)methanol are
summarized below.

Property Value Source(s)
CAS Number 1065073-48-4 [3][4][5]
Molecular Formula CsH7NO2 [3][5]
Molecular Weight 113.11 g/mol [315]
Appearance Liquid [3]

Purity Typically =97% [3]

RLZPINFKUMSNAK-
InChl Key [3]
UHFFFAOYSA-N

Commercial Availability and Supplier Analysis

The accessibility of high-purity (2-Methyloxazol-5-yl)methanol is critical for reproducible
research. Several reputable chemical suppliers offer this compound, though catalog availability
and stock levels may vary. When selecting a supplier, researchers should prioritize vendors
that provide comprehensive analytical data, such as a Certificate of Analysis (CoA), to validate
the purity and identity of the material.
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. Brand/Distribu . Available
Supplier Purity . Notes
tor Quantities

Products are
100mg, 250mg, intended for

CymitQuimica Fluorochem 97%
19, 59 laboratory use
only.[3]
A worldwide
Bulk and )
. supplier of
Parchem N/A N/A specialty )
. specialty
guantities

chemicals.[4]

Provides
analytical data
N/A N/A Inquire like CoA and
NMR upon
request.[5]

Sunway Pharm
Ltd

Offers
documentation
BLD Pharm N/A N/A Inquire including NMR,
HPLC, and LC-
MS.[6][7]

Note: Availability and specifications are subject to change. It is recommended to contact
suppliers directly for the most current information.

Quality Control: Ensuring Experimental Validity

The integrity of any chemical synthesis or biological assay is contingent upon the purity of the
starting materials. For a building block like (2-Methyloxazol-5-yl)methanol, impurities can lead
to unwanted side reactions, low yields, and misleading biological data.

Self-Validating Protocols: Trustworthy suppliers validate their products through rigorous quality
control. Researchers should always request and scrutinize the CoA, which typically includes:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the molecular structure and
provides an estimate of purity by identifying characteristic proton and carbon signals.

e High-Performance Liquid Chromatography (HPLC) or LC-MS: Quantifies the purity of the
compound by separating it from any impurities. Mass Spectrometry (MS) confirms the
molecular weight.

A conceptual workflow for the acquisition and validation of a chemical reagent is illustrated
below.
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Phase 1: Procurement
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Reputable Supplier

Request Certificate
of Analysis (CoA)

Place Order

Shipment

Phase 2: In-Haouse Validation

(Receive ReagenD

Verify CoA Data
(e.g., *H NMR, HPLC)

Store Under Recommended
Conditions

Proceed to Experiment

Use in Synthesis or Assay

Click to download full resolution via product page

Caption: Workflow for reagent procurement and validation.
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Application in Synthesis: A Protocol for
Chemoselective Etherification

The primary alcohol of (2-Methyloxazol-5-yl)methanol is a prime site for chemical
modification. A common transformation is etherification, which can be used to link the oxazole
moiety to other parts of a target molecule. The following protocol is a representative example of
how this building block might be utilized, adapted from established methods for benzyl alcohol
etherification.[8]

Obijective: To synthesize 5-(methoxymethyl)-2-methyloxazole.

Methodology: This procedure leverages a chemoselective method that favors the etherification
of benzylic-type alcohols.[8]

Step-by-Step Protocol:

e Preparation: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve (2-Methyloxazol-5-yl)methanol (1.0 eq) in anhydrous methanol (serving as both
solvent and reagent).

e Reagent Addition: Cool the solution to 0 °C in an ice bath. Add 2,4,6-trichloro-1,3,5-triazine
(TCT) (1.0 eq) to the solution.

o Catalysis: Add dimethyl sulfoxide (DMSO) (1.0 eq) dropwise to the stirred mixture. The
addition of DMSO is crucial as it acts as the catalyst for the reaction.[8]

e Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is
consumed.

o Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate.

o Extraction: Extract the agueous mixture with an organic solvent such as ethyl acetate (3x).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na=S0a), filter,
and concentrate under reduced pressure. Purify the resulting crude product via column
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chromatography on silica gel to yield the desired 5-(methoxymethyl)-2-methyloxazole.

o Characterization: Confirm the structure and purity of the final product using NMR and Mass
Spectrometry.

1. Dissolve in
Anhydrous Methanol

2.Add TCT & 3. Stir at RT (NaHCOs) 5. Dry, Con Final Product:
(0°C, Inert Atm.) Catalytic DMSO Monitor by TLC/LC-MS & E t t (EtOAC) & Purify (: SI G \) 5-(methoxymethyl)-2-methyloxazole

eagents:
(2-1 Methylo xazol-5-yl)methanol
lethanol, TCT, DMSO

Click to download full resolution via product page

Caption: Experimental workflow for etherification.

Safety, Handling, and Storage

Proper handling and storage are essential for laboratory safety and maintaining the integrity of
the chemical.

» Handling: Handle in accordance with good industrial hygiene and safety practices.[9] Use in
a well-ventilated area and avoid breathing vapors.[10] Wear appropriate personal protective
equipment (PPE), including safety glasses with side shields, protective gloves, and a lab
coat.[9][11]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9] Store at
room temperature away from incompatible materials such as strong oxidizing agents.[9][12]

o First Aid:

[¢]

Eye Contact: Immediately flush with plenty of water.[9]

Skin Contact: Wash off with soap and water.[9]

[e]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[13]

o

[¢]

Ingestion: Clean mouth with water and consult a physician.[9]
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Note: This is a summary. Always consult the full Safety Data Sheet (SDS) provided by the
supplier before use.[9][13]

Conclusion

(2-Methyloxazol-5-yl)methanol is a readily available and highly versatile building block for
chemical synthesis, particularly in the field of drug discovery. By sourcing this reagent from
reputable suppliers who provide robust analytical validation and by adhering to established
protocols for handling and application, researchers can confidently incorporate this valuable
synthon into their discovery workflows, paving the way for the development of novel and
complex molecular entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers of (2-Methyloxazol-5-yl)methanol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1418426#commercial-suppliers-of-2-methyloxazol-5-
yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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